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Compound of Interest

Compound Name: 8-Pentadecanone

Cat. No.: B147388

An In-depth Technical Guide to 8-Pentadecanone and its Synonyms for Researchers,
Scientists, and Drug Development Professionals

Introduction

8-Pentadecanone, a long-chain aliphatic ketone, is a molecule of growing interest in various
scientific fields, including chemical synthesis, food science, and medicinal chemistry. Its
symmetrical structure, with a carbonyl group positioned centrally along a 15-carbon chain,
imparts specific chemical and physical properties that make it a valuable reference compound
and a potential bioactive agent.[1] This technical guide provides a comprehensive overview of
8-Pentadecanone, its synonyms, chemical properties, synthesis protocols, and its emerging
applications in research and drug development.

Nomenclature and Synonyms

The compound with the CAS number 818-23-5 is most formally known by its IUPAC name,
pentadecan-8-one.[2] However, it is commonly referred to by several synonyms in scientific
literature and commercial catalogs. Understanding these synonyms is crucial for
comprehensive literature searches and material sourcing.

The most prevalent synonym is Diheptyl ketone, which accurately describes its structure as a
ketone flanked by two heptyl (seven-carbon) chains.[2][3][4] Other notable synonyms include
Caprylone, 8-Oxopentadecane, and Heptyl ketone.[3][5][6][7]
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A summary of common names and identifiers is provided below:

Identifier Type Identifier

IUPAC Name pentadecan-8-one
CAS Number 818-23-5
Molecular Formula C15H300

Diheptyl ketone, Caprylone, Pentadecan-8-one,
Common Synonyms )
8-Oxopentadecane, di-n-Heptyl ketone

Physicochemical Properties

The physical and chemical characteristics of 8-Pentadecanone are fundamental to its
handling, application, and analysis. It presents as a white to light yellow crystalline solid or
flakes at room temperature.[8] Its long alkyl chains render it relatively non-polar, leading to low
solubility in water but good solubility in many organic solvents.[4][9]

Property Value Source(s)
Molecular Weight 226.40 g/mol [2]

Melting Point 36-44 °C [4][8]
Boiling Point 178 °C [8]

Flash Point 110 °C [8]

Density 0.8184 g/cm? (estimate) [8]

~ 0.4683 mg/L @ 25 °C
Water Solubility (estimated) [°]
estimate

logP (Octanol/Water Partition ]
o 6.2 (estimated) [9]
Coefficient)

Spectroscopic and Chromatographic Data
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Analytical characterization of 8-Pentadecanone is typically achieved through spectroscopic
and chromatographic techniques. Infrared (IR) spectroscopy reveals a characteristic strong
absorption peak for the carbonyl (C=0) group, while mass spectrometry provides its molecular
weight and fragmentation pattern. Gas chromatography is commonly used for its separation
and quantification.[2][6]

Analytical Method Key Data Points Source(s)

Strong C=0 stretch
Infrared (IR) Spectroscopy o [2]
characteristic of ketones.

Mass Spectrometry (Electron Molecular lon Peak (M+) at

[6]

lonization) m/z 226.

Kovats Retention Index
1647, 1659, 1665 [2]
(Standard non-polar column)

Synthesis and Experimental Protocols

The synthesis of symmetric ketones like 8-Pentadecanone can be achieved through several
established organic chemistry routes.

Experimental Protocol 1: Ketonic Condensation of
Heptanoic Acid

A primary method for synthesizing symmetric ketones is the ketonic condensation
(ketonization) of carboxylic acids. This reaction involves heating two equivalents of a carboxylic
acid in the presence of a catalyst, leading to the formation of a ketone, carbon dioxide, and
water.

Methodology:

» Reactants: Heptanoic acid and a metal oxide catalyst (e.g., manganese(lV) oxide, cerium(lV)
oxide).

» Procedure: Heptanoic acid is passed over a heated bed of the catalyst. The reaction typically
occurs at high temperatures (300-400 °C).
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e Reaction: 2 CH3(CH2)sCOOH — CHs3(CH2)sCO(CH2)sCHs + CO2 + H20

 Purification: The resulting crude Diheptyl ketone is purified by distillation under reduced
pressure.

General Workflow for Ketonic Condensation

Heptanoic Acid Catalyst Bed
(Starting Material) (e.g., MnO2 at 300-400°C)

N Y

Reaction Vessel

Ketonization

Crude Product Mixture
(Diheptyl ketone, CO2, H20, unreacted acid)

l

Condensation

l

Purification
(Vacuum Distillation)

Pure 8-Pentadecanone

Click to download full resolution via product page

Workflow for the synthesis of 8-Pentadecanone.

Experimental Protocol 2: Grighard Reaction

Another classic method involves the reaction of a Grignard reagent with an appropriate
electrophile.
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Methodology:
e Reactants: Heptylmagnesium bromide (a Grignard reagent) and octanoyl chloride.

e Procedure: The Grignard reagent is prepared by reacting 1-bromoheptane with magnesium
metal in dry ether. This solution is then slowly added to a solution of octanoyl chloride in dry
ether at low temperature (e.g., 0 °C).

o Workup: The reaction is quenched with a weak acid (e.g., aqueous ammonium chloride
solution). The organic layer is separated, dried, and the solvent is evaporated.

Purification: The final product is purified by column chromatography or distillation.

Biological Activity and Potential in Drug
Development

While extensive pharmacological data is not yet available, preliminary research and the
compound's presence in various natural sources suggest potential biological activities relevant
to drug development.

Antimicrobial Properties

8-Pentadecanone has been reported to possess antimicrobial properties, showing inhibitory
effects against certain bacterial strains.[1] This activity suggests its potential as a natural
preservative in food science and as a lead compound for the development of new antimicrobial
agents, which is of critical importance in an era of growing antibiotic resistance.[1]

Natural Occurrence and Role as a Biomarker

8-Pentadecanone has been identified as a volatile organic compound (VOC) in several plant
species, including Andean tomato landraces (Solanum lycopersicum) and the medicinal plant
Terminalia chebula.[1] Its presence in these plants is often determined using analytical
techniques like Gas Chromatography-Mass Spectrometry (GC-MS).[1]

Intriguingly, related long-chain ketones have been linked to fatty acid synthesis pathways in
cancer cells.[10] Research using isotope labeling has shown that ketones can be derived from
the cellular metabolism of glucose in lung cancer cells.[10] This opens up the possibility of
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using 8-Pentadecanone or its metabolic precursors/products as potential biomarkers for
detecting altered metabolic states in cancer.

Potential Role of Ketones in Cancer Metabolism
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Ketone link to altered cancer cell metabolism.

Medicinal Chemistry Considerations

The lipophilic nature of 8-Pentadecanone, indicated by its high logP value, is a significant
factor in medicinal chemistry. This property influences its ability to cross cell membranes and its
potential distribution within biological systems. Computational analyses of phytochemicals from
Terminalia chebula have included 8-Pentadecanone in screenings for drug-like properties,
suggesting its structural motif may be of interest for designing new therapeutic agents.[1]
Furthermore, studies on related long-chain ketones have explored their potential
hypocholesterolemic (cholesterol-lowering) activity.[1]

Analytical Protocols
Experimental Protocol 3: Identification in Natural
Products by GC-MS

The standard method for identifying 8-Pentadecanone in complex mixtures, such as plant
extracts, is Gas Chromatography-Mass Spectrometry (GC-MS).

Methodology:

o Sample Preparation: A volatile extract is prepared from the source material (e.g., plant
leaves) using methods like headspace solid-phase microextraction (HS-SPME) or solvent
extraction.

e GC Separation: The extract is injected into a GC equipped with a non-polar capillary column
(e.g., DB-5ms). The oven temperature is programmed to ramp up (e.g., from 60°C to 240°C)
to separate compounds based on their boiling points and column interactions.

o MS Detection: As compounds elute from the GC column, they enter the mass spectrometer.
They are ionized (typically by electron ionization), and the resulting mass-to-charge ratio of
the fragments is detected.

« ldentification: The retention time of the peak and the resulting mass spectrum are compared
to those of an authentic 8-Pentadecanone standard and/or matched against spectral
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libraries like NIST.

Conclusion

8-Pentadecanone, also widely known as Diheptyl ketone, is a well-characterized long-chain
ketone with established physicochemical properties. Its synthesis is achievable through
standard organic reactions, and its identification is routinely performed using GC-MS. While its
primary applications have been in chemical research as a reference compound, emerging
evidence of its antimicrobial activity and its presence in medicinal plants point towards a
promising future in drug development and as a potential biomarker. This guide provides
foundational technical information to aid researchers and scientists in exploring the full
potential of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diheptyl-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b147388#synonyms-for-8-pentadecanone-like-diheptyl-ketone
https://www.benchchem.com/product/b147388#synonyms-for-8-pentadecanone-like-diheptyl-ketone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147388?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

